2-Amino-4-chloro-6-(2,4-dimethyl-phenyl)-pyrimidine-5-carbaldehyde

• Molecular Formula: C13H12ClN3O
• Molecular Weight: 261.70 g/mol
• IUPAC Name: 2-amino-4-chloro-6-(2,4-dimethylphenyl)pyrimidine-5-carbaldehyde
• InChI: InChI=1S/C13H12ClN3O/c1-7-3-4-9(8(2)5-7)11-10(6-18)12(14)17-13(15)16-11/h3-6H,1-2H3,(H2,15,16,17)
• InChI Key: YBOQPYLNHMPHDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C(=NC(=N2)N)Cl)C=O)C

Description

2-Amino-4-chloro-6-(2,4-dimethyl-phenyl)-pyrimidine-5-carbaldehyde is a useful research compound. Its molecular formula is C13H12ClN3O and its molecular weight is 261.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aqueous potassium phosphate was added to a suspension of 2,4-dimethylbenzene boronic acid and 2-amino-4,6-dichloro-5-pyrimidinecarbaldehyde (3 eq) in 1,4-dioxan, under a nitrogen atmosphere. Dichloro bis(triphenylphosphine)palladium (II) (cat.) was added and the mixture heated, ˜100° C., for ˜90 mins. The resulting mixture was allowed to cool and dichloromethane added, the mixture was washed with water and saturated aqueous sodium chloride solution. The solution was dried over anhydrous sodium sulphate and concentrated to a pale yellow solid. The crude solid was purified by column chromatography on silica eluting with mixtures of diethyl ether and hexane.